Cas no 14117-17-0 (1-Propanol,3,3,3-trifluoro-2,2-bis(trifluoromethyl)-)

1-Propanol,3,3,3-trifluoro-2,2-bis(trifluoromethyl)- structure
14117-17-0 structure
Product Name:1-Propanol,3,3,3-trifluoro-2,2-bis(trifluoromethyl)-
CAS No:14117-17-0
MF:C5H3F9O
MW:250.062353372574
CID:186042
PubChem ID:139688
Update Time:2025-04-19

1-Propanol,3,3,3-trifluoro-2,2-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3,3,3-trifluoro-2,2-bis(trifluoromethyl)-
    • 3,3,3-trifluoro-2,2-bis(trifluoromethyl)propan-1-ol
    • 1-Propanol, 3,3,3-trifluoro-bis-2,2-(trifluoromethyl)-
    • 2,2-Bis(trifluoromethyl)-3,3,3-trifluoropropan-1-ol
    • 2,2,2-tris(Trifluoromethyl)ethanol
    • 14117-17-0
    • AKOS037622026
    • 1-Propanol, 3,3,3-trifluoro-2,2-bis(trifluoromethyl)-
    • DTXSID40161583
    • SCHEMBL8445884
    • IOOVIIUXHLMNFE-UHFFFAOYSA-N
    • Inchi: 1S/C5H3F9O/c6-3(7,8)2(1-15,4(9,10)11)5(12,13)14/h15H,1H2
    • InChI Key: IOOVIIUXHLMNFE-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(C(F)(F)F)CO)(F)F

Computed Properties

  • Exact Mass: 250.00399
  • Monoisotopic Mass: 250.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.584
  • Boiling Point: 132.2°Cat760mmHg
  • Flash Point: 33.8°C
  • Refractive Index: 1.284
  • PSA: 20.23
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